Cas no 54658-01-4 (3-Methoxyhexane)
3-Methoxyhexane structure
Product Name:3-Methoxyhexane
CAS No:54658-01-4
MF:C7H16O
MW:116.201342582703
CID:2186898
PubChem ID:542372
Update Time:2025-04-21
3-Methoxyhexane Chemical and Physical Properties
Names and Identifiers
-
- 3-Methoxyhexane
- SCHEMBL496590
- DTXSID70337395
- 1-Ethylbutyl methyl ether #
- SCHEMBL7556796
- DB-304681
- 54658-01-4
- QNJRNZBXNCPKHQ-UHFFFAOYSA-N
- Hexane, 3-methoxy-
- 3-hexyl-methylether
-
- Inchi： 1S/C7H16O/c1-4-6-7(5-2)8-3/h7H,4-6H2,1-3H3
- InChI Key： QNJRNZBXNCPKHQ-UHFFFAOYSA-N
- SMILES： O(C)C(CC)CCC
Computed Properties
- Exact Mass: 116.120115130g/mol
- Monoisotopic Mass: 116.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 43.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 0.7684 (estimate)
- Melting Point: -95.35°C (estimate)
- Boiling Point: 117.3°C (estimate)
- Refractive Index: 1.3897 (estimate)
3-Methoxyhexane Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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